Cas no 154917-42-7 (1,3-Dithiane,5-methoxy-)

1,3-Dithiane,5-methoxy- Properties

Names and Identifiers

• 1,3-Dithiane,5-methoxy-
• 1,3-Dithiane,5-methoxy-(9CI)
• 1,3-Dithiane, 5-methoxy-

• InChIKey： HJZFNLSGQRTHHR-UHFFFAOYSA-N
• Inchi： 1S/C5H10OS2/c1-6-5-2-7-4-8-3-5/h5H,2-4H2,1H3
• SMILES： S1CC(OC)CSC1

Computed Properties

• Exact Mass: 150.017
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.017
• Heavy Atom Count: 8
• Complexity: 61.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 59.8A^2

Experimental Properties

• Boiling Point: 226.8±40.0 °C(Predicted)
• Density: 1.17±0.1 g/cm3(Predicted)